Cas no 5928-68-7 (Benzeneacetic acid, a-hydroxy-a-phenyl-, monopotassium salt(9CI))
5928-68-7 structure
Product Name:Benzeneacetic acid, a-hydroxy-a-phenyl-, monopotassium salt(9CI)
CAS No:5928-68-7
MF:C14H11KO3
MW:266.333645105362
CID:370901
PubChem ID:23670681
Update Time:2025-04-19
Benzeneacetic acid, a-hydroxy-a-phenyl-, monopotassium salt(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-hydroxy-a-phenyl-, monopotassium salt(9CI)
- potassium benzilate
- potassium,2-hydroxy-2,2-diphenylacetate
- potassium hydroxy(diphenyl)acetate
- Potassium alpha-Hydroxy-alpha-phenylbenzeneacetate
- 5928-68-7
- DTXSID60207997
- SCHEMBL9183804
- NS00082962
- EINECS 227-666-7
-
- Inchi: 1S/C14H12O3.K/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10,17H,(H,15,16);/q;+1/p-1
- InChI Key: VQNYSMISBDDUSN-UHFFFAOYSA-M
- SMILES: [K+].OC(C(=O)[O-])(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 266.03453
- Monoisotopic Mass: 266.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 60.4A^2
Experimental Properties
- Boiling Point: 409°C at 760 mmHg
- Flash Point: 215.3°C
- PSA: 60.36
Benzeneacetic acid, a-hydroxy-a-phenyl-, monopotassium salt(9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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